Cas no 27956-88-3 (Propanamide,3-[[2-(phosphonothio)ethyl]amino]- (9CI))

• Product Name: Propanamide,3-[[2-(phosphonothio)ethyl]amino]- (9CI)
• CAS No: 27956-88-3
• MF: C₅H₁₃N₂O₄PS
• MW: 228.206480741501
• CID: 267467
• PubChem ID: 214263
• Update Time: 2025-04-19

Propanamide,3-[[2-(phosphonothio)ethyl]amino]- (9CI) Chemical and Physical Properties

Names and Identifiers

• Propanamide,3-[[2-(phosphonothio)ethyl]amino]- (9CI)
• propanamide, 3-[[2-(phosphonothio)ethyl]amino]-
• 2-[(3-amino-3-oxopropyl)amino]ethylsulfanylphosphonic acid
• 3-((2-(Phosphonothio)ethyl)amino)propanamide
• CHEMBL309510
• Phosphorothioic acid, S-ester with 3-((2-mercaptoethyl)amino)propionamide
• Propanamide, 3-((2-(phosphonothio)ethyl)amino)-
• WR-6458
• Phosphorothioic acid, S-ester with 3-((2-mercaptoethyl)amino)propionamide (8CI)
• WR6458
• Betamide
• BRN 3948132
• S-(2-((2'-Carbamoylethyl)amino)ethyl) dihydrogen phosphorothioate
• DTXSID80182237
• 27956-88-3

• Inchi： 1S/C5H13N2O4PS/c6-5(8)1-2-7-3-4-13-12(9,10)11/h7H,1-4H2,(H2,6,8)(H2,9,10,11)
• InChI Key： MQAISPIJGUNNSJ-UHFFFAOYSA-N
• SMILES： S(CCNCCC(N)=O)P(=O)(O)O

Computed Properties

• Exact Mass: 228.03349
• Monoisotopic Mass: 228.03336507g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 13
• Rotatable Bond Count: 7
• Complexity: 207
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -5
• Topological Polar Surface Area: 138Ų

Experimental Properties

• PSA: 112.65